Cas no 2058-52-8 (Clothiapine)

• Product Name: Clothiapine
• CAS No: 2058-52-8
• MF: C₁₈H₁₈ClN₃S
• MW: 343.873621463776
• MDL: MFCD00866705
• CID: 93725
• PubChem ID: 16351
• Update Time: 2025-04-18

Clothiapine Chemical and Physical Properties

Names and Identifiers

• clotiapine
• Clotiapinum
• Clotiapinum [INN-Latin]
• Dibenzo(b,f)(1,4)thiazepine, 2-chloro-11-(4-methyl-1-piperazinyl)-
• Dibenzothiazepine
• Entumin
• Etumine
• HF 2159
• LW 2159
• S-805C
• UNII-Z05HCY0X1T
• W 130
• Clothiapine
• 8-chloro-6-(4-methylpiperazin-1-yl)benzo[b][1,4]benzothiazepine
• Clothiapine-d8
• EINECS 218-162-8
• 2-Chloro-11-(4-methylpiperazino)dibenzo[b,f][1,4]thiazepine
• Clothiapin
• Deliton
• Entumine
• NCGC00160387-02
• CAS-2058-52-8
• Z05HCY0X1T
• HMS2089L15
• DTXSID5022851
• DTXCID702851
• NCGC00160387-03
• J-013441
• 13-chloro-10-(4-methylpiperazin-1-yl)-2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,9,12,14-heptaene
• Clotiapine (JAN/INN)
• CHEBI:31424
• BRD-K10990317-001-02-9
• CHEMBL304902
• D01597
• Clothiapine [USAN]
• Clotiapina [INN-Spanish]
• PDSP1_000469
• SR-05000001467-1
• 2058-52-8
• Dibenzo[b,f][1,4]thiazepine, 2-chloro-11-(4-methyl-1-piperazinyl)-
• 2-chloro-11-(4-methyl-1-piperazinyl)dibenzo[b,f][1,4]thiazepine
• BPBio1_001137
• DB13256
• Q3661095
• NCGC00160387-01
• Clotiapine [INN]
• 2-Chloro-11-(4-methylpiperazino)dibenzo(b,f)(1,4)thiazepine
• Clothiapine (USAN)
• CHEBI:108591
• SCHEMBL122941
• 2-chloro-11-(4-methylpiperazin-1-yl)dibenzo[b,f][1,4]thiazepine
• FT-0603194
• Tox21_111779
• NS00004358
• HF-2159
• 2-Chloro-11-(4-methyl-piperazin-1-yl)-dibenzo[b,f][1,4]thiazepine(clothiapine)
• AKOS005065858
• EN300-26485788
• PDSP2_000467
• AB01275460-01
• (E)-2-chloro-11-(4-methylpiperazin-1-yl)dibenzo[b,f][1,4]thiazepine
• Tox21_111779_1
• CLOTIAPINE [WHO-DD]
• BCP06511
• 2-Chloro-11-(4-methyl-piperazin-1-yl)-dibenzo[b,f][1,4]thiazepine
• HF2159
• CS-0063673
• CLOTHIAPINE [MI]
• BRN 0568276
• Biomol-NT_000008
• NCGC00160387-04
• BDBM50040237
• 8-chloro-6-(4-methyl-1-piperazinyl)benzo[b][1,4]benzothiazepine
• SR-05000001467
• Entumin (TN)
• CLOTIAPINE [JAN]
• MRF-0000024
• 8-chloro-6-(4-methylpiperazin-1-yl)benzo[b][1, 4]benzothiazepine
• KINETINRIBOSIDE
• CLOTIAPINE [MART.]
• HY-117083
• 2-Chloro-11-(4-methyl-1-piperazinyl)dibenzo(b,f)(1,4)thiazepine
• Clotiapina
• BRD-K10990317-001-01-1
• BRD-K10990317-001-04-5
• 13-chloro-10-(4-methylpiperazin-1-yl)-2-thia-9-azatricyclo[9.4.0.03,?]pentadeca-1(11),3,5,7,9,12,14-heptaene
• Clotiapinum (INN-Latin)
• CLOTIAPINE (MART.)
• 13-chloro-10-(4-methylpiperazin-1-yl)-2-thia-9-azatricyclo(9.4.0.03,?)pentadeca-1(11),3,5,7,9,12,14-heptaene
• Clotiapina (INN-Spanish)
• N05AH06
• SBI-0654076.0001
• DB-045296

• MDL： MFCD00866705
• Inchi： 1S/C18H18ClN3S/c1-21-8-10-22(11-9-21)18-14-12-13(19)6-7-16(14)23-17-5-3-2-4-15(17)20-18/h2-7,12H,8-11H2,1H3
• InChI Key： KAAZGXDPUNNEFN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=NC1C=CC=CC=1S2)N1CCN(C)CC1

Computed Properties

• Exact Mass: 343.09100
• Monoisotopic Mass: 343.090996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 3.6

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 121-123 ºC
• Boiling Point: 163.4°C (rough estimate)
• Flash Point: 246.4°C
• Refractive Index: 1.6000 (estimate)
• Solubility: Insuluble (2.2E-3 g/L) (25 ºC),
• PSA: 44.14000
• LogP: 3.44170

Clothiapine Security Information

• Storage Condition：The warehouse is low temperature, ventilated, dry, and stored separately from food raw materials